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Compound of Interest

Compound Name: CY-09

Cat. No.: B606855

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of the NLRP3 inhibitor, CY-09, in dimethyl sulfoxide (DMSO). Adherence to these
guidelines will ensure the integrity and proper concentration of the compound for reproducible
experimental results.

Quantitative Data Summary

A summary of the key quantitative data for CY-09 is presented in the table below for easy
reference.
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Parameter Value Source(s)
Molecular Weight 423.43 g/mol [1112]

CAS Number 1073612-91-5 [2]
Solubility in DMSO 15 mg/mL to 85 mg/mL [11[3]

Soluble to 20 mM with gentle

warming

Recommended Stock Solution
) 10 mM to 20 mM
Concentration

Storage of Powder -20°C for up to 3 years

[2]

Storage of Stock Solution in

-20°C for up to 3 months
DMSO

[1]

-80°C for up to 6 months [4]

Typical Working Concentration 1 uM to 10 uM

[4]

Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a 10 mM stock solution of CY-

09 in DMSO.

Materials:

e CY-09 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

» Pipettes and sterile, nuclease-free pipette tips
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e Personal Protective Equipment (PPE): safety glasses, gloves, and lab coat
Procedure:

o Preparation: Before starting, ensure a clean and dry workspace. It is recommended to
perform the weighing and initial dissolution in a chemical fume hood. Allow the CY-09 vial to
equilibrate to room temperature before opening to prevent condensation.

e Weighing CY-09: Accurately weigh the desired amount of CY-09 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.23
mg of CY-09.

o Calculation:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 423.43 g/mol x 1000 mg/g = 4.23 mg
 Dissolution in DMSO:
o Carefully transfer the weighed CY-09 powder into a sterile amber microcentrifuge tube.

o Add the calculated volume of high-purity DMSO to the tube. For a 10 mM solution with
4.23 mg of CY-09, add 1 mL of DMSO.

o Cap the tube securely.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution to ensure that no solid particles are visible.

o If the compound does not fully dissolve, gentle warming in a water bath (not exceeding
40°C) or brief sonication can be applied.

» Aliquoting and Storage:
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o Once the CY-09 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes. This will minimize freeze-thaw cycles and
protect the compound from light.

o Label each aliquot clearly with the compound name, concentration, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 6 months).[1][4]

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of CY-09 and the experimental
workflow for preparing the stock solution.
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Caption: Mechanism of CY-09 inhibition of the NLRP3 inflammasome.
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1. Weigh CY-09 Powder

'

2. Dissolve in DMSO

'

3. Vortex/Sonicate to Mix

'

4. Aliguot into Single-Use Vials

'

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for CY-09 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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